2-methoxy-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H25N3O2/c1-15-13-17(7-10-21-15)23-11-8-16(9-12-23)14-22-20(24)18-5-3-4-6-19(18)25-2/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: FWYBYZZYYSWFTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C3=CC=CC=C3OC
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-methoxy-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide” would likely involve a benzamide core with various functional groups attached. These could include a methoxy group, a methylpyridinyl group, and a piperidinyl group.

Scientific Research Applications

Enantioselective Synthesis

One area of application involves the enantioselective synthesis of piperidines, which are important for their biological activity. A study by Calvez, Chiaroni, and Langlois (1998) demonstrated the preparation of N-methoxy-N-methylamide derived from (S)-methylpyroglutamate, leading to the synthesis of 2,3-disubstituted piperidines. This process highlights the compound's role in the synthesis of biologically active molecules [Calvez, Chiaroni, & Langlois, 1998].

Serotonin Receptor Agonists

A series of derivatives, including 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide, were synthesized and evaluated for their activity as serotonin 4 (5-HT4) receptor agonists. These compounds, investigated by Sonda et al. (2003), showed potential for enhancing gastrointestinal motility, indicating their utility in drug discovery for gastrointestinal disorders [Sonda, Kawahara, Murozono, Sato, Asano, & Haga, 2003].

Novel Heterocyclic Compounds

Research by Abu‐Hashem, Al-Hussain, and Zaki (2020) on compounds derived from visnaginone and khellinone, including novel benzodifuranyl and thiazolopyrimidines, showed anti-inflammatory and analgesic activities. These findings suggest the potential of such compounds in the development of new therapeutic agents [Abu‐Hashem, Al-Hussain, & Zaki, 2020].

Neuroleptic Activity

Compounds including cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide were synthesized and evaluated for their neuroleptic activity. The study by Iwanami et al. (1981) found that these benzamides showed significant activity, indicating their potential in psychosis treatment [Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981].

Hypoglycemic Benzoic Acid Derivatives

The work of Grell et al. (1998) explored the structure-activity relationships of hypoglycemic benzoic acid derivatives, showing the significance of modifying molecular structures for enhancing activity. This research contributes to the development of new therapeutic agents for diabetes [Grell, Hurnaus, Griss, Sauter, Rupprecht, Mark, Luger, Nar, Wittneben, & Müller, 1998].